Cas no 1214336-23-8 (2-(Chloromethyl)-2',3-difluorobiphenyl)

• Product Name: 2-(Chloromethyl)-2',3-difluorobiphenyl
• CAS No: 1214336-23-8
• MF: C₁₃H₉ClF₂
• MW: 238.660369634628
• CID: 4998708
• Update Time: 2025-11-07

2-(Chloromethyl)-2',3-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-2',3-difluorobiphenyl

• Inchi： 1S/C13H9ClF2/c14-8-11-9(5-3-7-13(11)16)10-4-1-2-6-12(10)15/h1-7H,8H2
• InChI Key： ZLIZBSOCUOZWQB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1C1C=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(Chloromethyl)-2',3-difluorobiphenyl

Comprehensive Guide to 2-(Chloromethyl)-2',3-difluorobiphenyl (CAS No. 1214336-23-8): Properties, Applications, and Market Insights

2-(Chloromethyl)-2',3-difluorobiphenyl (CAS No. 1214336-23-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This fluorinated biphenyl derivative is known for its unique chemical structure, which makes it a valuable intermediate in the synthesis of various active ingredients. The compound's molecular formula is C13H9ClF2, and it features a chloromethyl group and difluorinated aromatic rings, contributing to its reactivity and versatility.

The growing demand for fluorinated compounds in drug discovery and crop protection has placed 2-(Chloromethyl)-2',3-difluorobiphenyl in the spotlight. Researchers and manufacturers are increasingly exploring its potential due to the rising trend of fluorine-containing pharmaceuticals, which account for over 30% of newly approved drugs. This compound's ability to enhance the bioavailability and metabolic stability of active molecules makes it a critical building block in modern medicinal chemistry.

One of the most common questions about CAS 1214336-23-8 is its role in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in creating complex biaryl structures found in many FDA-approved drugs. The chloromethyl group in this compound offers an additional handle for further functionalization, making it a preferred choice for multi-step synthetic routes.

From an environmental perspective, the development of green chemistry protocols for handling 2',3-difluorobiphenyl derivatives has become a hot topic. Many researchers are investigating solvent-free reactions and catalytic systems to minimize waste generation during the synthesis of this intermediate. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.

The global market for fluorinated chemical intermediates like 2-(Chloromethyl)-2',3-difluorobiphenyl is projected to grow at a CAGR of 6.5% through 2030, driven by increasing R&D investments in targeted therapies and precision agriculture. Asia-Pacific currently dominates production, with China and India emerging as key suppliers of high-purity difluorobiphenyl compounds.

Analytical characterization of CAS 1214336-23-8 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Purity standards have become more stringent, with most pharmaceutical applications requiring ≥98% purity. Storage recommendations generally suggest keeping the compound in amber glass containers under inert atmosphere to maintain stability.

Recent patent literature reveals innovative applications of 2-(Chloromethyl)-2',3-difluorobiphenyl in kinase inhibitors for cancer treatment and fungicidal compositions for crop protection. Its structural features allow for optimal interaction with biological targets while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion).

For researchers considering scale-up synthesis of this compound, process optimization studies suggest that controlled addition of reagents and temperature monitoring are crucial for maintaining high yields. Many manufacturers now offer custom synthesis services for 1214336-23-8 with various packaging options to meet different research needs.

The future development of 2-(Chloromethyl)-2',3-difluorobiphenyl derivatives looks promising, with several research groups investigating its incorporation into PROTAC molecules (Proteolysis Targeting Chimeras) and other next-generation therapeutics. As the demand for fluorine-containing bioactive compounds continues to rise, this intermediate will likely maintain its importance in organic synthesis pipelines.